Cas no 391240-67-8 ((2,4-dimethylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate)

• Product Name: (2,4-dimethylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate
• CAS No: 391240-67-8
• MF: C₁₈H₁₈ClNO₃
• MW: 331.793424129486
• CID: 5331708
• Update Time: 2023-11-21

(2,4-dimethylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-dimethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• 2-[(2,4-dimethylphenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate
• STL196512
• 2-((2,4-dimethylphenyl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• (2,4-dimethylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C18H18ClNO3/c1-12-3-8-16(13(2)9-12)20-17(21)11-23-18(22)10-14-4-6-15(19)7-5-14/h3-9H,10-11H2,1-2H3,(H,20,21)
• InChI Key： CIMZLGXJBVLMAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 4
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides